![molecular formula C9H10Cl2N2O2 B588714 Liron; Lorex; Lorox; Methoxydiuron;Afalon inuron CAS No. 1219804-76-8](/img/structure/B588714.png)
Liron; Lorex; Lorox; Methoxydiuron;Afalon inuron
Overview
Description
Liron, Lorex, Lorox, Methoxydiuron, and Afalon inuron are a group of chemical compounds used in scientific research. These compounds are used in a variety of laboratory experiments, including studies of biochemical and physiological effects.
Scientific Research Applications
Linuron (also known as Lorox or Afalon) : Linuron is a phenylurea herbicide used extensively in agriculture. A study by Federico et al. (2016) revealed its mutagenic properties, as demonstrated by increased chromosomal aberrations in two exposed Chinese hamster cell lines. This raises concerns about its potential impact on human health, especially for agricultural workers and environmental pollution (Federico et al., 2016).
Herbicide Effectiveness in Agriculture : Singh et al. (2008) investigated the effectiveness of various herbicides, including Linuron (Afalon), for weed control in chickpea cultivation. The study found that the integration of mechanical weeding with pre-emergence application of Linuron effectively controlled weeds, highlighting its application in crop management (Singh et al., 2008).
Impact on Tree Growth : Research by Wociór et al. (2013) explored the influence of herbicides, including Afalon (Linuron), on the growth of sour cherry trees. The study found that certain herbicides, when applied in appropriate doses, did not adversely affect the growth of the trees, suggesting a balanced approach in herbicide application for fruit cultivation (Wociór et al., 2013).
Mechanism of Action
Target of Action
Linuron-d6 primarily targets the androgen receptor (AR) and photosystem II . The AR is a type of nuclear receptor that is activated by binding any of the androgenic hormones, including testosterone and dihydrotestosterone . Photosystem II is a key component of the photosynthetic electron transport chain in plants .
Mode of Action
Linuron-d6 acts as an AR antagonist, meaning it competes with androgens for the AR, inhibits AR-DNA binding, and alters androgen-dependent gene expression . In plants, Linuron-d6 inhibits photosystem II, disrupting photosynthetic electron transport .
Biochemical Pathways
The biochemical pathways affected by Linuron-d6 are those involved in androgen-dependent gene expression and photosynthesis. By acting as an AR antagonist, Linuron-d6 can alter the normal functioning of these pathways, leading to changes in gene expression and cellular function . In plants, the inhibition of photosystem II disrupts the photosynthetic process, affecting the plant’s ability to produce energy .
Pharmacokinetics
It is known that stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process . Deuteration has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs .
Result of Action
In animals, Linuron-d6 has been found to produce reproductive toxicity by acting as an AR antagonist . This can lead to alterations in sexual differentiation and reproductive malformations in male rats . In plants, the inhibition of photosystem II can lead to reduced growth and productivity .
properties
IUPAC Name |
3-(3,4-dichlorophenyl)-1-(trideuteriomethoxy)-1-(trideuteriomethyl)urea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10Cl2N2O2/c1-13(15-2)9(14)12-6-3-4-7(10)8(11)5-6/h3-5H,1-2H3,(H,12,14)/i1D3,2D3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKJMBINCVNINCA-WFGJKAKNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)NC1=CC(=C(C=C1)Cl)Cl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])N(C(=O)NC1=CC(=C(C=C1)Cl)Cl)OC([2H])([2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301028040 | |
Record name | Linuron-d6 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301028040 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1219804-76-8 | |
Record name | Linuron-d6 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301028040 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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